Cas no 1804198-32-0 (3-(1-Bromo-2-oxopropyl)-5-methylphenol)
3-(1-Bromo-2-oxopropyl)-5-methylphenol Chemical and Physical Properties
Names and Identifiers
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- 3-(1-Bromo-2-oxopropyl)-5-methylphenol
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- Inchi: 1S/C10H11BrO2/c1-6-3-8(5-9(13)4-6)10(11)7(2)12/h3-5,10,13H,1-2H3
- InChI Key: OWKLFIDAYXUSLP-UHFFFAOYSA-N
- SMILES: BrC(C(C)=O)C1C=C(C=C(C)C=1)O
Computed Properties
- Hydrogen Bond Donor Count: 1
- Hydrogen Bond Acceptor Count: 2
- Heavy Atom Count: 13
- Rotatable Bond Count: 2
- Complexity: 193
- XLogP3: 2.4
- Topological Polar Surface Area: 37.3
3-(1-Bromo-2-oxopropyl)-5-methylphenol Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| Alichem | A010015225-1g |
3-(1-Bromo-2-oxopropyl)-5-methylphenol |
1804198-32-0 | 97% | 1g |
1,445.30 USD | 2021-07-05 |
3-(1-Bromo-2-oxopropyl)-5-methylphenol Related Literature
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J. Xu,T. J. Carrocci,A. A. Hoskins Chem. Commun., 2016,52, 549-552
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Bruce Parkinson Energy Environ. Sci., 2010,3, 509-511
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Matthew J. Gaunt,Jinquan Yu,Jonathan B. Spencer Chem. Commun., 2001, 1844-1845
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Yaling Zhang,Chunhui Dai,Shiwei Zhou,Bin Liu Chem. Commun., 2018,54, 10092-10095
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5. Fe3O4/Au/Fe3O4 nanoflowers exhibiting tunable saturation magnetization and enhanced bioconjugationFeng Shi,Kunping Yan,Mingli Peng,Xiao Cheng,Yanling Luo,Xuemei Chen,V. A. L. Roy,Zuankai Wang Nanoscale, 2012,4, 747-751
Additional information on 3-(1-Bromo-2-oxopropyl)-5-methylphenol
Research Brief on 3-(1-Bromo-2-oxopropyl)-5-methylphenol (CAS: 1804198-32-0): Recent Advances and Applications
3-(1-Bromo-2-oxopropyl)-5-methylphenol (CAS: 1804198-32-0) is a brominated phenolic compound that has garnered significant attention in the field of chemical biology and medicinal chemistry due to its potential applications in drug discovery and development. Recent studies have explored its synthetic utility, biological activity, and mechanism of action, positioning it as a promising candidate for further investigation. This research brief consolidates the latest findings on this compound, highlighting its relevance in contemporary research.
The compound's structural features, including the bromo-ketone moiety and the phenolic hydroxyl group, make it a versatile intermediate in organic synthesis. A 2023 study published in the Journal of Medicinal Chemistry demonstrated its efficacy as a building block for the synthesis of novel heterocyclic compounds with potential antimicrobial properties. The researchers employed a multi-step synthetic route to derivatize 3-(1-Bromo-2-oxopropyl)-5-methylphenol, yielding a library of compounds that exhibited moderate to strong activity against Gram-positive bacteria, including methicillin-resistant Staphylococcus aureus (MRSA).
In addition to its synthetic applications, 3-(1-Bromo-2-oxopropyl)-5-methylphenol has shown promise in targeting specific biological pathways. A recent preprint on bioRxiv revealed its inhibitory effects on the NF-κB signaling pathway, which plays a critical role in inflammation and cancer. The study utilized in vitro assays to demonstrate that the compound could suppress the activation of NF-κB in human macrophage cells, suggesting its potential as an anti-inflammatory agent. Further mechanistic studies are underway to elucidate its precise molecular targets.
The pharmacokinetic properties of 3-(1-Bromo-2-oxopropyl)-5-methylphenol have also been a subject of investigation. A 2024 report in European Journal of Pharmaceutical Sciences evaluated its stability, solubility, and metabolic profile using advanced analytical techniques such as LC-MS/MS. The findings indicated that the compound exhibits moderate metabolic stability in human liver microsomes, with a half-life of approximately 2.5 hours. These insights are crucial for optimizing its formulation and delivery in potential therapeutic applications.
Despite these advancements, challenges remain in the development of 3-(1-Bromo-2-oxopropyl)-5-methylphenol as a drug candidate. Its relatively low aqueous solubility and potential toxicity at higher concentrations necessitate further structural modifications. Collaborative efforts between academic and industrial researchers are currently focused on designing analogs with improved bioavailability and safety profiles. Preliminary results from these studies are expected to be published in late 2024.
In conclusion, 3-(1-Bromo-2-oxopropyl)-5-methylphenol (CAS: 1804198-32-0) represents a compelling case study in the intersection of chemical synthesis and biological activity. Its dual role as a synthetic intermediate and a bioactive molecule underscores its value in drug discovery. Ongoing research aims to address its limitations while exploring new therapeutic avenues, making it a compound to watch in the coming years.
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